Cas no 1218208-93-5 (2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid)

• Product Name: 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid
• CAS No: 1218208-93-5
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 5167447
• PubChem ID: 43753695
• Update Time: 2025-05-24

2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dichlorophenyl)-2-(methylamino)acetic acid
• 2-(2,6-dichlorophenyl)-2-(methylamino)aceticacid
• (2,6-Dichloro-phenyl)-methylamino-acetic acid
• Benzeneacetic acid, 2,6-dichloro-α-(methylamino)-
• 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid

• Inchi： 1S/C9H9Cl2NO2/c1-12-8(9(13)14)7-5(10)3-2-4-6(7)11/h2-4,8,12H,1H3,(H,13,14)
• InChI Key： XTGACMQDOADNHH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C(=O)O)NC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid

Introduction to 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic Acid (CAS No: 1218208-93-5)

2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1218208-93-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a dichlorophenyl group and a methylamino side chain, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The structure of 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid consists of a central acetic acid backbone, modified with a 2,6-dichlorophenyl moiety at one end and a methylamino group at the other. This bifunctional design allows for diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery. The presence of chlorine atoms at the 2 and 6 positions of the phenyl ring enhances the electrophilicity of the molecule, facilitating various chemical modifications and bioconjugations.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The dichlorophenyl group is known to impart certain electronic and steric properties that can influence binding affinity to biological receptors. Meanwhile, the methylamino group introduces basicity, which can be exploited for interactions with acidic or polar residues in target proteins. These features make 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid a versatile building block for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential in the field of neuropharmacology. Studies have suggested that derivatives of dichlorophenyl-containing compounds may exhibit effects on neurotransmitter systems, particularly those involving dopamine and serotonin. The methylamino moiety, in particular, is often associated with modulatory actions on these pathways. Current research is focusing on synthesizing analogs of 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid to identify more potent and selective agents for treating neurological disorders.

Another area where this compound shows promise is in antimicrobial therapy. The structural features of 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid could potentially disrupt bacterial cell membranes or interfere with essential metabolic processes. Recent studies have highlighted the importance of developing novel antimicrobial agents to combat rising drug resistance. Compounds like this one are being investigated for their ability to inhibit bacterial growth without causing significant toxicity to host cells.

The synthesis of 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include chlorination of a phenyl derivative followed by condensation with an appropriate amino acid precursor. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for bioactivity.

In terms of biological evaluation, preliminary studies on 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid have revealed interesting interactions with certain enzymes and receptors. For instance, its analogs have shown inhibitory effects on enzymes involved in inflammation pathways, such as cyclooxygenase (COX). These findings align with the broader goal of developing anti-inflammatory agents that target specific enzymatic pathways without systemic side effects.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in material science, particularly in designing advanced polymers and coatings with enhanced durability and functionality. The presence of reactive sites in its structure allows for polymerization or cross-linking reactions that could lead to novel materials with specialized properties.

From an environmental perspective, understanding the degradation pathways of compounds like 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid is crucial for assessing their long-term impact on ecosystems. Studies are being conducted to determine how these molecules break down under various environmental conditions and whether they form persistent or toxic byproducts. This information is vital for developing sustainable chemical practices that minimize ecological harm.

The future direction of research on CAS No: 1218208-93-5 is likely to be driven by advancements in computational chemistry and high-throughput screening technologies. These tools enable rapid identification of promising derivatives and optimization of their pharmacological profiles. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

In conclusion,(bolded keywords) 2-(2,6-Dichlorophenyl)-2-(methylamino)acetic acid (CAS No: 1218208-93-5) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug development,(bolded keywords) antimicrobial therapy,(bolded keywords) material science,(bolded keywords) and environmental chemistry. As research continues to uncover new possibilities,(bolded keywords) this molecule is poised to play an increasingly important role in advancing scientific knowledge and technological progress.